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Technical Support Center: Urea-13C Breath Test
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address potential

issues with the Urea-13C breath test, focusing on the causes of false-positive results.

Frequently Asked Questions (FAQs)
Q1: What is the principle of the Urea-13C breath test?

The Urea-13C breath test is a non-invasive diagnostic tool used to detect the presence of

Helicobacter pylori (H. pylori) infection. The test relies on the ability of the H. pylori enzyme,

urease, to hydrolyze orally administered 13C-labeled urea into ammonia and 13CO2. The

13CO2 is then absorbed into the bloodstream, transported to the lungs, and exhaled. The ratio

of 13CO2 to 12CO2 in the breath is measured, and an increase in this ratio after urea ingestion

indicates the presence of urease activity, suggesting an H. pylori infection.

Q2: What are the primary causes of a false-positive result in the Urea-13C breath test?

A false-positive result can occur due to several factors that lead to the breakdown of 13C-urea

by sources other than H. pylori or that create an environment conducive to the growth of other

urease-producing microorganisms. The main causes include:
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Presence of other urease-producing bacteria: Several bacterial species other than H. pylori

that can colonize the oral cavity and stomach possess urease activity.[1][2][3][4][5] These

include Proteus mirabilis, Citrobacter freundii, Klebsiella pneumoniae, Enterobacter cloacae,

and Staphylococcus aureus.[1][3][5]

Atrophic gastritis and achlorhydria: Atrophic gastritis can lead to a hypochlorhydric (low acid)

or achlorhydric (no acid) stomach environment.[1][2][6][7] This reduction in acidity allows for

the overgrowth of other urease-producing bacteria that would normally be inhibited by gastric

acid.[4][7][8]

Use of Proton Pump Inhibitors (PPIs): PPIs reduce gastric acid production, which can lead to

a temporary suppression of H. pylori and create an environment where other urease-

producing bacteria can flourish, potentially causing a false-positive result.[9] While more

commonly associated with false-negative results, some studies have reported false positives

with PPI use.[9]

Contamination with oral flora: Saliva contains urease-producing bacteria. If the 13C-urea

solution comes into contact with the oral mucosa for an extended period, these bacteria can

hydrolyze the urea, leading to a false-positive result.[2]

Troubleshooting Guide for False-Positive Results
This guide provides a systematic approach to investigating the potential causes of a false-

positive Urea-13C breath test result.

Step 1: Review Patient History and Concomitant Medications

Question: Has the patient recently taken or is currently taking any medications, particularly

proton pump inhibitors (PPIs) or antibiotics?

Rationale: PPIs can alter the gastric environment, and while they are more commonly a

cause of false negatives, they have been associated with false positives.[9] Antibiotics can

suppress H. pylori levels, potentially leading to a false-negative result, but it is crucial to rule

out any recent use.

Recommendation: Discontinue PPIs for at least two weeks and antibiotics and bismuth

compounds for at least four weeks before retesting.[2][10][11]
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Step 2: Assess for Conditions Causing Gastric Hypochlorhydria

Question: Does the patient have a history of atrophic gastritis or other conditions leading to

reduced stomach acid?

Rationale: Achlorhydria or hypochlorhydria allows for the colonization of the stomach by

other urease-producing bacteria.[1][2][4][8]

Recommendation: If atrophic gastritis is suspected, consider alternative or complementary

diagnostic methods such as histology or stool antigen testing.

Step 3: Evaluate the Pre-Test and Test Administration Protocol

Question: Was the pre-test and test administration protocol strictly followed?

Rationale: Improper patient preparation or test administration can lead to inaccurate results.

This includes fasting, avoiding smoking, and proper ingestion of the urea capsule or solution.

[10][12]

Recommendation: Ensure the patient has fasted for at least 4-6 hours and has not smoked

for at least 2 hours before the test.[12] To minimize contact with oral flora, the 13C-urea

should be swallowed promptly, and for some test kits, ingestion through a straw is

recommended.[2]

Step 4: Consider the Presence of Other Urease-Producing Organisms

Question: Could there be colonization by urease-positive bacteria other than H. pylori?

Rationale: Several bacterial species found in the oral cavity and stomach can produce

urease.[1][3][4][5]

Recommendation: If a false positive is still suspected after addressing the above points,

consider a follow-up with endoscopic biopsy and culture to identify the specific

microorganisms present in the stomach.

Quantitative Data Summary
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The following table summarizes quantitative data related to false-positive results in the Urea-
13C breath test.

Factor Finding Study Population Reference

Urease-producing

bacteria

4 out of 102 patients

(3.9%) had false-

positive results due to

the presence of

urease-positive

bacteria other than H.

pylori.

Patients treated with a

PPI and antibiotics for

H. pylori eradication.

[1][3][5]

Proton Pump

Inhibitors (PPIs)

False-positive results

occurred in 37.5% of

H. pylori-negative

subjects within the

first 10 days of PPI

therapy.

H. pylori-negative

subjects starting PPI

therapy.

[9]

Atrophic Gastritis

All patients with a

false-positive UBT

result were also found

to have atrophic

gastritis.

Patients with false-

positive UBT results.
[1][3][5]

"Occult" H. pylori

Infection

In a study of a

commercial test, a

17% false-positive

rate was observed,

with about 25% of

these potentially being

due to low-density

"occult" infections

missed by other tests.

Dyspeptic patients. [13][14]

Experimental Protocols
Standard Urea-13C Breath Test Protocol
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This protocol is a general guideline and may vary based on the specific test kit manufacturer.

1. Patient Preparation:

The patient must fast for a minimum of 4-6 hours before the test. Drinking water is
permissible.[12]
The patient should not have taken any antibiotics or bismuth-containing products for at least
4 weeks prior to the test.[10]
Proton pump inhibitors (PPIs) should be discontinued for at least 2 weeks before the test.[11]
H2-receptor antagonists should be discontinued for at least 48 hours before the test.[11]
The patient should not smoke for at least 2 hours before the test.[12]

2. Baseline Breath Sample Collection:

The patient provides a baseline breath sample by blowing through a straw into a collection
bag or tube until it is full.[11]

3. Administration of 13C-Urea:

The patient ingests a 13C-urea tablet or solution. In some protocols, this is preceded by a
drink of citric acid to slow gastric emptying and enhance the accuracy of the test.[7][11]
The patient should swallow the capsule or drink the solution promptly to minimize contact
with the oral mucosa.[2]

4. Post-Dose Breath Sample Collection:

After a specified time, typically 15-30 minutes, a second breath sample is collected in the
same manner as the baseline sample.[11]

5. Sample Analysis:

The collected breath samples are analyzed using an infrared spectrophotometer or a gas
chromatograph-mass spectrometer to determine the ratio of 13CO2 to 12CO2.
The change in this ratio (delta over baseline) is calculated. A value above a predetermined
cutoff point is considered a positive result.
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Positive Urea-13C Breath Test Result

Review Patient History:
- Recent PPI/Antibiotic Use?

- History of Atrophic Gastritis?

Medication Interference or
Predisposing Condition Identified

Yes

No Obvious Interfering Factors

No

Action:
- Discontinue interfering medications and retest.

- Consider alternative diagnostic methods.

Evaluate Test Protocol:
- Proper Fasting?

- Correct Sample Collection?

Protocol Followed Correctly

Yes

Protocol Deviation Identified

No

Consider Other Urease Sources:
- Oral Flora Contamination?

- Non-H. pylori Urease-Producing Bacteria?

Action:
- Re-educate on proper protocol and repeat the test.

Potential for Other Urease Sources

Yes

Result Likely a True Positive

No

Action:
- Recommend endoscopic biopsy for confirmation

 and identification of other organisms.

Final Diagnosis

Click to download full resolution via product page

Caption: Troubleshooting workflow for a positive Urea-13C breath test result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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